Cas no 1171600-71-7 (2-(4-bromo-1H-pyrazol-1-yl)-5-fluoroaniline)

2-(4-bromo-1H-pyrazol-1-yl)-5-fluoroaniline structure
1171600-71-7 structure
Product Name:2-(4-bromo-1H-pyrazol-1-yl)-5-fluoroaniline
CAS No:1171600-71-7
MF:C9H7BrFN3
MW:256.074383974075
MDL:MFCD09701846
CID:3159177
PubChem ID:25247869
Update Time:2025-04-21

2-(4-bromo-1H-pyrazol-1-yl)-5-fluoroaniline Chemical and Physical Properties

Names and Identifiers

    • 2-(4-bromo-1H-pyrazol-1-yl)-5-fluoroaniline
    • [2-(4-Bromo-1H-pyrazol-1-yl)-5-fluorophenyl]amine
    • EN300-231688
    • 2-(4-bromopyrazol-1-yl)-5-fluoro-aniline
    • AKOS005168295
    • 1171600-71-7
    • WWB60071
    • STK352277
    • 2-(4-bromopyrazol-1-yl)-5-fluoroaniline
    • MDL： MFCD09701846
    • Inchi： 1S/C9H7BrFN3/c10-6-4-13-14(5-6)9-2-1-7(11)3-8(9)12/h1-5H,12H2
    • InChI Key： ISFNUGWSEXUSFG-UHFFFAOYSA-N
    • SMILES： BrC1C=NN(C=1)C1C=CC(=CC=1N)F

Computed Properties

  • Exact Mass: 254.98074Da
  • Monoisotopic Mass: 254.98074Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 204
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 43.8Ų

2-(4-bromo-1H-pyrazol-1-yl)-5-fluoroaniline Pricemore >>

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Enamine
EN300-231688-2.5g
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EN300-231688-5.0g
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